Cas no 916214-30-7 ((S)-1-Boc-3-Aminomethylpyrrolidine hydrochloride)

• Product Name: (S)-1-Boc-3-Aminomethylpyrrolidine hydrochloride
• CAS No: 916214-30-7
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.7389
• MDL: MFCD11101250
• CID: 836495
• PubChem ID: 45072267
• Update Time: 2025-11-03

(S)-1-Boc-3-Aminomethylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-3-Aminomethylpyrrolidine hydrochloride
• (S)-1-Boc-3-Aminomethylpyrrolidine-HCl
• tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate,hydrochloride
• (S)-1-Boc-3-(Aminomethyl)pyrrolidine HCl
• (S)-tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate hydrochloride
• ST2401661
• AX8209606
• W9489
• tert-Butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate--hydrogen chloride (1/1)
• TERT-BUTYL (3S)-3-(AMINOMETHY
• tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate;hydrochloride
• CS-0154770
• (s)-1-boc-3-aminomethylpyrrolidine hcl
• (S)-1-BOC-3-AMINOMETHYLPYRROLIDINE-HCL 97+%
• AS-67682
• DTXSID10662491
• I11617
• TERT-BUTYL (3S)-3-(AMINOMETHYL)PYRROLIDINE-1-CARBOXYLATE HYDROCHLORIDE
• 916214-30-7
• CS-W002904
• (S)-1-Boc-3-Aminomethylpyrrolidinehydrochloride
• AKOS015847328
• tert-Butyl (S)-3-(aminomethyl)pyrrolidine-1-carboxylate hydrochloride

• MDL： MFCD11101250
• Inchi： 1S/C10H20N2O2.ClH/c1-10(2,3)14-9(13)12-5-4-8(6-11)7-12;/h8H,4-7,11H2,1-3H3;1H/t8-;/m0./s1
• InChI Key： QKIJZDUDCUIGGM-QRPNPIFTSA-N
• SMILES： Cl[H].O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])N([H])[H])C1([H])[H])=O

Computed Properties

• Exact Mass: 236.1291556g/mol
• Monoisotopic Mass: 236.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (S)-1-Boc-3-Aminomethylpyrrolidine hydrochloride

Introduction to (S)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride (CAS No. 916214-30-7)

(S)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride (CAS No. 916214-30-7) is a versatile chiral building block widely used in the synthesis of pharmaceuticals and bioactive compounds. This compound is particularly valuable in the development of drugs targeting various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and metabolic disorders. The unique structural features of (S)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride make it an essential intermediate in the synthesis of complex molecules with high enantiomeric purity.

The chemical structure of (S)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride consists of a pyrrolidine ring with a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom and an aminomethyl group attached to the 3-position. The Boc group is commonly used to protect primary amines during organic synthesis, ensuring that the amine functionality remains unreactive until it is selectively deprotected at a later stage. This protection strategy is crucial for controlling the reactivity and selectivity of synthetic transformations, thereby enabling the efficient synthesis of complex molecules with high purity and yield.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral building blocks like (S)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel GABA receptor modulators. These modulators have shown promising activity in preclinical models of anxiety and depression, underscoring the potential therapeutic applications of compounds derived from (S)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride.

In addition to its role in drug discovery, (S)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride has also found applications in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The ability to control the release and activation of prodrugs is critical for optimizing their therapeutic efficacy and minimizing side effects. A recent study in Organic & Biomolecular Chemistry reported the use of (S)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride in the design of prodrugs for targeted drug delivery, demonstrating its utility in enhancing drug bioavailability and reducing toxicity.

The synthetic versatility of (S)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride has also been leveraged in the development of peptidomimetics. Peptidomimetics are small molecule analogs designed to mimic the structure and function of peptides, often with improved pharmacological properties such as increased stability and reduced immunogenicity. A study published in Chemical Communications highlighted the use of this compound in the synthesis of peptidomimetics with potent anti-inflammatory activity, suggesting its potential as a lead compound for further drug development.

The enantiopure nature of (S)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride is another key factor contributing to its value as a synthetic intermediate. Enantiomers can exhibit significantly different biological activities, and controlling enantiomeric purity is essential for ensuring the safety and efficacy of pharmaceutical products. Advanced chiral separation techniques, such as chiral chromatography and asymmetric synthesis, have been employed to produce high-purity enantiomers of this compound, further enhancing its utility in drug discovery and development.

In conclusion, (S)-1-Boc-3-Aminomethylpyrrolidine Hydrochloride (CAS No. 916214-30-7) is a highly valuable chiral building block with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic versatility, and enantiopure nature make it an essential tool for developing novel therapeutics targeting a wide range of diseases. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.